Cas no 2137580-54-0 (2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile)

2-Amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile is a specialized organic compound featuring a pyrazole core substituted with a methanesulfonyl group and a nitrile-functionalized butanenitrile side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and nitrile groups offers versatility for further functionalization, while the methanesulfonyl moiety enhances stability and solubility in polar solvents. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and condensation reactions. The compound is particularly useful in the development of biologically active molecules, where precise structural control is critical. Suitable for research-scale applications, it is typically handled under controlled conditions due to its reactive functional groups.
2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile structure
2137580-54-0 structure
Product Name:2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile
CAS No:2137580-54-0
MF:C9H14N4O2S
MW:242.298059940338
CID:5843651
PubChem ID:165848042
Update Time:2025-06-13

2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile
    • EN300-1074447
    • 2137580-54-0
    • Inchi: 1S/C9H14N4O2S/c1-9(11,7-10)3-4-13-6-8(5-12-13)16(2,14)15/h5-6H,3-4,11H2,1-2H3
    • InChI Key: RWSXXQCYTDMYLX-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=NN(C=1)CCC(C#N)(C)N)(=O)=O

Computed Properties

  • Exact Mass: 242.08374688g/mol
  • Monoisotopic Mass: 242.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 110Ų

2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile Pricemore >>

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Additional information on 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile

Introduction to 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile (CAS No. 2137580-54-0)

2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile (CAS No. 2137580-54-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.

The molecular structure of 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile is characterized by a central pyrazole ring substituted with a methanesulfonyl group and a 2-amino-2-methylbutanenitrile moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis and characterization of 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the final product. This method not only reduces reaction time but also minimizes the formation of side products, making it an efficient and environmentally friendly synthetic route.

In terms of biological activity, 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile has demonstrated potent anti-inflammatory effects in vitro. Studies using human cell lines have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Furthermore, preliminary research has explored the potential anticancer properties of 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile. In vitro assays have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile have also been investigated. Studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity in preclinical studies suggests a favorable safety profile.

In conclusion, 2-amino-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutanenitrile (CAS No. 2137580-54-0) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential through structure-based drug design and clinical trials.

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